3-amino-N-(3-butoxyphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide

• Molecular Formula: C20H23N3O2S
• Molecular Weight: 369.5 g/mol
• IUPAC Name: 3-amino-N-(3-butoxyphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C20H23N3O2S/c1-4-5-9-25-15-8-6-7-14(11-15)23-19(24)18-17(21)16-12(2)10-13(3)22-20(16)26-18/h6-8,10-11H,4-5,9,21H2,1-3H3,(H,23,24)
• InChI Key: FFHDWHZFVQHGDK-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=CC(=C1)NC(=O)C2=C(C3=C(S2)N=C(C=C3C)C)N

Description

3-amino-N-(3-butoxyphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide, also known as BPTP, is a thienopyridine derivative that has been synthesized and studied for its potential application in the field of medicinal chemistry. BPTP has been shown to exhibit promising biological activities that make it a potential candidate for further research and development.

Mechanism of Action

3-amino-N-(3-butoxyphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide exerts its biological effects by binding to the active site of target enzymes and inhibiting their activity. This leads to a disruption in the normal cellular processes that are regulated by these enzymes, ultimately resulting in a reduction in cell proliferation and growth.
Biochemical and Physiological Effects:
3-amino-N-(3-butoxyphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide has been shown to exhibit a range of biochemical and physiological effects in various in vitro and in vivo studies. These include inhibition of cell growth and proliferation, induction of apoptosis, and modulation of cell cycle progression. 3-amino-N-(3-butoxyphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide has also been shown to exhibit anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-amino-N-(3-butoxyphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide is its potent inhibitory activity against target enzymes, which makes it a valuable tool for the study of various cellular processes. However, its limited solubility in aqueous solutions and potential toxicity at high concentrations may pose challenges for its use in certain experimental settings.

Future Directions

There are several potential future directions for the research and development of 3-amino-N-(3-butoxyphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide. These include further studies to elucidate its mechanism of action and identify its target proteins, as well as investigations into its potential application in the treatment of cancer and other diseases. Additionally, the development of more efficient synthesis methods and modifications to improve its solubility and bioavailability may also be explored.

Synthesis Methods

The synthesis of 3-amino-N-(3-butoxyphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide involves the condensation of 3-butoxyaniline with 4,6-dimethylthieno[2,3-b]pyridine-2-carboxylic acid chloride in the presence of triethylamine. The resulting product is then subjected to further purification steps to obtain the final compound.

Scientific Research Applications

3-amino-N-(3-butoxyphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide has been studied extensively for its potential application as a therapeutic agent. It has been shown to exhibit potent inhibitory activity against certain enzymes, including protein kinase C and cyclin-dependent kinase 4. These enzymes play important roles in the regulation of cell growth and division, making 3-amino-N-(3-butoxyphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide a potential candidate for the treatment of cancer.